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Compound of Interest

Compound Name: Naphthalene green

Cat. No.: B577255 Get Quote

Naphthol Green B: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Naphthol Green B, also known by synonyms such as Acid Green 1 and C.I. 10020, is a

coordination complex of iron.[1] It is a nitroso dye widely utilized across various scientific and

industrial domains. In research and clinical settings, it is particularly valued as a histological

stain for collagen and as an indicator in complexometric titrations.[2][3] Its applications also

extend to the dyeing of wool, nylon, paper, and other materials.[1][3] This guide provides an in-

depth overview of the physical and chemical characteristics of Naphthol Green B, detailed

experimental protocols for its key applications, and an examination of its interaction with

biological macromolecules.

Physical and Chemical Characteristics
Naphthol Green B is a dark green to black powder. It is known for its excellent solubility in

water and ethanol.[4] The molecule is a sodium salt of the trisulfonated 1-nitroso-2-naphthol

ligand coordinated to a central iron(III) ion.[1]
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Table 1: Physical and Chemical Properties of Naphthol
Green B

Property Value References

Synonyms Acid Green 1, C.I. 10020 [1]

CAS Number 19381-50-1 [1]

Molecular Formula C₃₀H₁₅FeN₃Na₃O₁₅S₃ [1]

Molecular Weight 878.46 g/mol [3]

Appearance Dark green to black powder

Solubility
Very soluble in water and

ethanol
[4]

Absorption Max (λmax) 714 nm in water [1][4]

Melting Point 349.84 °C

Experimental Protocols
Histological Staining: Modified Masson's Trichrome with
Naphthol Green B Counterstain
Naphthol Green B is an effective counterstain for collagen in various trichrome staining

methods, lending a vibrant green color to connective tissue. While many protocols specify Fast

Green FCF or Light Green, Naphthol Green B can be used as a suitable alternative for staining

collagen. The following is a modified Lillie's trichrome protocol, a common variant of the

Masson's trichrome stain.[5][6]

Objective: To differentiate collagen from muscle and cytoplasm in tissue sections.

Materials:

5 µm paraffin-embedded tissue sections

Bouin's fluid (optional, for secondary fixation)
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Weigert's iron hematoxylin

Biebrich scarlet-acid fuchsin solution

Phosphomolybdic/Phosphotungstic acid solution

Naphthol Green B solution (2.5% w/v in distilled water with 2.5% v/v glacial acetic acid)

1% Acetic acid solution

Ethanol series (70%, 95%, 100%)

Xylene

Resinous mounting medium

Procedure:

Deparaffinization and Rehydration:

1. Deparaffinize sections in xylene (2 changes, 5 minutes each).

2. Rehydrate through descending grades of ethanol (100%, 95%, 70%; 2 minutes each).

3. Rinse in distilled water.

(Optional) Mordanting: For formalin-fixed tissues, mordant in Bouin's fluid for 1 hour at 56°C

to intensify colors. Wash in running tap water until the yellow color disappears.[6]

Nuclear Staining:

1. Stain in Weigert's iron hematoxylin for 10 minutes.

2. Wash in running tap water for 10 minutes.

3. Rinse in distilled water.

Cytoplasmic and Muscle Staining:
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1. Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

2. Rinse in distilled water.

Differentiation:

1. Place in a solution of 2.5% phosphomolybdic acid and 2.5% phosphotungstic acid for 5

minutes.[5]

2. Rinse in distilled water.

Collagen Staining:

1. Stain in Naphthol Green B solution for 5-10 minutes.

2. Rinse briefly in distilled water.

Final Rinse:

1. Place in 1% acetic acid solution for 2 minutes.

2. Rinse in distilled water.

Dehydration and Mounting:

1. Dehydrate quickly through ascending grades of ethanol.

2. Clear in xylene and mount with a resinous medium.

Expected Results:

Nuclei: Black

Cytoplasm, Muscle, Erythrocytes: Red/Pink

Collagen: Green
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Tissue Preparation

Staining Procedure

Final Steps

Deparaffinization & Rehydration

Mordanting (Optional)
Bouin's Fluid

Nuclear Staining
Weigert's Hematoxylin

Cytoplasmic Staining
Biebrich Scarlet-Acid Fuchsin

Differentiation
Phosphomolybdic/Tungstic Acid

Collagen Staining
Naphthol Green B

Final Rinse
1% Acetic Acid

Dehydration

Clearing & Mounting
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Prepare Titration Mixture
(Water, Ethanol, EDTA, NH4OH, Indicator)

Titrate with Barium Nitrate Solution

Observe Color Change
(Gray-Green to Magenta)

Confirm Endpoint
(Add EDTA, color reverts to Gray-Green)

Prepare Standard Solutions
of 1-Nitroso-2-Naphthol

Form Naphthol Green B Complex
(Add Iron(III) and Buffer)

Measure Absorbance at 714 nm

Construct Calibration Curve

Determine Concentration of Unknown
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Naphthol Green B

NGB-BSA Complex

Electrostatic
Interaction

Bovine Serum Albumin (BSA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b577255?utm_src=pdf-body-img
https://www.benchchem.com/product/b577255?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Naphthol_Green_B
https://www.calpaclab.com/naphthol-green-b-100g-each/spc-na120-100gm
https://gspchem.com/products/naphthol-green-b/
https://www.stainsfile.com/dyes/naphthol-green-b/
https://www.stainsfile.com/protocols/lillies-trichrome-for-muscle-and-collagen/
https://www.stainsfile.com/protocols/massons-trichrome-for-muscle-and-collagen/
https://www.benchchem.com/product/b577255#physical-and-chemical-characteristics-of-naphthol-green-b
https://www.benchchem.com/product/b577255#physical-and-chemical-characteristics-of-naphthol-green-b
https://www.benchchem.com/product/b577255#physical-and-chemical-characteristics-of-naphthol-green-b
https://www.benchchem.com/product/b577255#physical-and-chemical-characteristics-of-naphthol-green-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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